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Compound of Interest

POLYGLYCERYL-6
PENTAOLEATE

cat. No.: B1167882

Compound Name:

An In-depth Technical Guide to POLYGLYCERYL-
6 PENTAOLEATE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Polyglyceryl-6 Pentaoleate, a
non-ionic surfactant increasingly utilized in the pharmaceutical and cosmetic industries. This
document details its chemical identity, physicochemical properties, synthesis, and applications,
with a focus on its role in advanced drug delivery systems.

Chemical Identity

Polyglyceryl-6 Pentaoleate is a complex ester formed between polyglycerin-6 and oleic acid.
As a polymeric material, it consists of a distribution of molecular species rather than a single,
discrete chemical entity.
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Identifier

Value

Chemical Name

1,2,3-Propanetriol, homopolymer, 9-(2)-
octadecanoates (1:5) (6 mol glycerol average
molar ratio)[1][2]

CAS Number

104934-17-0[3][4][5][6][71[E]

Alternative CAS

9007-48-1 (This CAS number is often used for
the broader category of polyglyceryl oleates)[9]
[10]

Chemical Formula

Representative Formula: C108H198018[8]

Physicochemical Properties

Polyglyceryl-6 Pentaoleate is a viscous, oil-soluble liquid valued for its emulsifying and

stabilizing properties, particularly in water-in-oil (W/O) systems. Its low Hydrophilic-Lipophilic

Balance (HLB) value makes it an effective emulsifier for such formulations.[11]

Property Value Reference
Viscous liquid, clear above
Appearance [4]
30°C
Color Yellow to amber [4]
HLB Value 4-5 [4]
Acid Value (mg KOH/q) 15 max [4]
Saponification Value (mg
160 - 180 [4]
KOH/qg)
Water Content 1% max [4]

Synthesis of Polyglyceryl-6 Pentaoleate

The synthesis of Polyglyceryl-6 Pentaoleate is a two-step process: the polymerization of

glycerin to form polyglyceryl-6, followed by the esterification of the polyglycerol with oleic acid.
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Caption: Synthesis of Polyglyceryl-6 Pentaoleate.

Experimental Protocols
Representative Synthesis Protocol

The following is a representative protocol for the synthesis of Polyglyceryl-6 Pentaoleate,

based on general procedures for polyglycerol ester synthesis.

Step 1: Synthesis of Polyglyceryl-6

Charge a reaction vessel with glycerin and an alkaline catalyst (e.g., 0.5-2.0% w/w sodium or
potassium hydroxide).

Heat the mixture under an inert atmosphere (e.g., nitrogen) to approximately 220-260°C.

Maintain the reaction temperature while monitoring the refractive index or viscosity of the
mixture until the desired degree of polymerization (an average of six glycerol units) is
achieved.

Cool the resulting polyglycerol and neutralize the catalyst with an acid (e.g., phosphoric
acid).

Purify the polyglyceryl-6 by vacuum distillation to remove unreacted glycerin and water.

Step 2: Esterification with Oleic Acid

Combine the synthesized polyglyceryl-6 with five molar equivalents of oleic acid in a reaction
vessel.

Add an esterification catalyst, such as tin(ll) chloride or a strong acid.
Heat the mixture to 200-240°C under a nitrogen blanket and with continuous stirring.

Apply a vacuum to remove the water formed during the esterification, driving the reaction to
completion.

Monitor the reaction progress by measuring the acid value of the mixture. The reaction is
considered complete when the acid value falls below a specified limit (e.g., < 15 mg KOH/g).
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o Cool the final product, Polyglyceryl-6 Pentaoleate, and purify if necessary through filtration
or other methods to remove the catalyst.

Application in Drug Delivery: Preparation of a Water-in-
Oil (W/O) Nanoemulsion

Polyglyceryl-6 Pentaoleate is an excellent emulsifier for creating W/O nanoemulsions, which
can encapsulate and protect hydrophilic drug substances for controlled release or improved
stability.

Materials:
e Oil Phase: A suitable carrier oil (e.g., Miglyol 812, medium-chain triglycerides).
o Emulsifier: Polyglyceryl-6 Pentaoleate.

e Aqueous Phase: A buffered solution containing the hydrophilic active pharmaceutical
ingredient (API).

Protocol:

e Preparation of the Oil Phase: Dissolve Polyglyceryl-6 Pentaoleate in the carrier oil at the
desired concentration (e.g., 5-15% wi/w).

o Preparation of the Aqueous Phase: Dissolve the hydrophilic API in the aqueous buffer.
o Emulsification:

o Slowly add the aqueous phase to the oil phase under continuous, high-shear mixing using
a rotor-stator homogenizer (e.g., 5,000-10,000 rpm for 5-10 minutes). This creates a
coarse pre-emulsion.

o Further reduce the droplet size by processing the pre-emulsion through a high-energy
emulsification method, such as:

= Ultrasonic Homogenization: Subject the pre-emulsion to high-intensity ultrasound (e.qg.,
20 kHz, 40-60% amplitude) for a specified duration (e.g., 10-20 minutes) in pulsed
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mode to prevent overheating.[13]

» High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure
homogenizer for several cycles at a pressure of 100-150 MPa.

o Characterization: Analyze the resulting W/O nanoemulsion for droplet size distribution,
polydispersity index (PDI), zeta potential, and encapsulation efficiency of the API.

Logical Workflow for W/O Emulsion Preparation
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Caption: Workflow for preparing a W/O nanoemulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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